Cas no 2034527-99-4 (3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)
3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- AKOS026690351
- 3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
- 2034527-99-4
- 3-chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
- 3-chloro-4-[1-(3-chloro-4-fluorophenyl)sulfonylpyrrolidin-3-yl]oxypyridine
- F6476-6261
- 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
-
- Inchi: 1S/C15H13Cl2FN2O3S/c16-12-7-11(1-2-14(12)18)24(21,22)20-6-4-10(9-20)23-15-3-5-19-8-13(15)17/h1-3,5,7-8,10H,4,6,9H2
- InChI Key: UWPNVVOKWWVEJZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)S(N1CCC(C1)OC1C=CN=CC=1Cl)(=O)=O)F
Computed Properties
- Exact Mass: 390.0007970g/mol
- Monoisotopic Mass: 390.0007970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.9Ų
3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6476-6261-2μmol |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-5μmol |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-10μmol |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-20μmol |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-1mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-2mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-3mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-4mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-5mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6476-6261-10mg |
3-chloro-4-{[1-(3-chloro-4-fluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine |
2034527-99-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
Introduction to 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine and Its Significance in Modern Chemical Research
The compound with the CAS number 2034527-99-4, identified as 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine, represents a fascinating molecule in the realm of pharmaceutical and chemical synthesis. This intricate structure, featuring a pyridine core conjugated with a sulfonyl-substituted pyrrolidine moiety, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including chloro and fluoro substituents, enhances its versatility, making it a valuable candidate for further exploration.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine structure exemplifies how strategic functionalization can yield molecules with unique pharmacological properties. Specifically, the sulfonyl group attached to the pyrrolidine ring not only influences the electronic distribution of the molecule but also serves as a scaffold for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.
In the context of drug discovery, this compound has been studied for its potential interactions with biological targets. The chloro and fluoro substituents are particularly noteworthy, as they are frequently incorporated into drug molecules due to their ability to modulate bioavailability and binding affinity. For instance, fluorine atoms can enhance metabolic stability, while chlorine atoms can act as leaving groups in nucleophilic substitution reactions, facilitating the synthesis of more complex derivatives.
One of the most compelling aspects of 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine is its potential role in addressing unmet medical needs. Current research indicates that similar scaffolds have shown promise in treating neurological disorders, cancer, and infectious diseases. The pyridine ring, a common motif in many bioactive molecules, contributes to favorable pharmacokinetic properties, such as solubility and blood-brain barrier penetration. Moreover, the sulfonyl-pyrrolidine combination has been linked to enhanced binding interactions with enzymes and receptors, suggesting that this compound could serve as a lead for developing targeted therapies.
The synthesis of 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include sulfonylation reactions, nucleophilic substitutions, and ring-forming processes. Each step must be meticulously controlled to ensure high yields and purity, which are critical for subsequent biological evaluation. The use of advanced techniques such as flow chemistry and catalytic methods has further refined these synthetic routes, making them more efficient and scalable.
From a computational chemistry perspective, understanding the molecular interactions of 3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine requires sophisticated modeling tools. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound might bind to its target proteins. These studies not only provide insights into its mechanism of action but also guide medicinal chemists in optimizing its structure for better efficacy. For example, virtual screening algorithms can identify potential analogs with improved properties by analyzing large datasets of known bioactive compounds.
The pharmaceutical industry is increasingly leveraging biocatalysis and green chemistry principles to develop sustainable synthetic pathways. In this regard, 3-Chloro-4-((1-( ( 3 - chlor o - 4 - fluoro ph en y l ) su l fon y l ) p y r rol idin - 3 - y l ) oxy ) p y rid ine offers an opportunity to explore these methodologies. Enzyme-mediated reactions can provide selective transformations under mild conditions, reducing waste and energy consumption. Additionally, solvent-free or aqueous-based systems align with environmental goals by minimizing the use of hazardous reagents.
Future directions for research on this compound may include exploring its role in drug repurposing initiatives. By re-examining existing literature on related molecules, scientists might uncover new therapeutic applications for 3-Chloro-( 4 - ( ( 1 - ( ( 3 - chlor o - 4 - fluoro ph en y l ) su l fon y l ) p y r rol idin - 3 - y l ) oxy ) p y rid ine) that were previously overlooked. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials, ensuring that promising candidates like this one reach patients in need.
In summary, 2034527 -99 - 4 represents a structurally complex yet intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development, while recent advances in synthetic and computational chemistry continue to expand its possibilities。 As scientists delve deeper into understanding its properties, we can anticipate exciting breakthroughs that will shape the future of medicine.
2034527-99-4 (3-Chloro-4-((1-((3-chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)